5-Ethynyl-2-methyl-3-nitropyridine

• IUPAC Name: 5-ethynyl-2-methyl-3-nitropyridine
• InChI: InChI=1S/C8H6N2O2/c1-3-7-4-8(10(11)12)6(2)9-5-7/h1,4-5H,2H3
• InChI Key: ZANGKZJPWGQHTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=N1)C#C)[N+](=O)[O-]
• Molecular Formula: C8H6N2O2
• Molecular Weight: 162.15 g/mol

Description

5-Ethynyl-2-methyl-3-nitropyridine is an organic compound with the molecular formula C8H6N2O2. It contains a total of 18 bonds, including 12 non-H bonds, 9 multiple bonds, 1 rotatable bond, 2 double bonds, 1 triple bond, 6 aromatic bonds, 1 six-membered ring, 1 nitro group (aromatic), and 1 Pyridine.

Synthesis Analysis

The synthesis of nitropyridines involves the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent to produce the N-nitropyridinium ion. When this ion is reacted with SO2/HSO3– in water, 3-nitropyridine is obtained. From 3-nitropyridine, 5-nitropyridine-2-sulfonic acid is formed in a two-step reaction. From this, a series of 2-substituted-5-nitro-pyridines has been synthesized.

Molecular Structure Analysis

The molecular structure of this compound includes 1 six-membered ring, 1 nitro group (aromatic), and 1 Pyridine. It contains 9 multiple bonds, 1 rotatable bond, 2 double bonds, and 1 triple bond.

Chemical Reactions Analysis

The reaction mechanism of nitropyridines is not an electrophilic aromatic substitution, but one in which the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift. From 4-aminopyridine, imidazo[4,5-c]pyridines have been synthesized. From 3-nitropyridine, 5-nitropyridine-2-sulfonic acid is formed in a two-step reaction. From this, a series of 2-substituted-5-nitro-pyridines has been synthesized.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 162.15. More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Safety and Hazards

While specific safety and hazard information for 5-Ethynyl-2-methyl-3-nitropyridine was not found, nitropyridines in general are considered hazardous. They can cause skin irritation, serious eye irritation, and may cause respiratory irritation. They are also harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

The development of new and efficient methods for the preparation of fluoroorganic compounds has gained increased attention in recent years. The introduction of a fluorine atom in a molecule does not result in a considerable change in the size or the shape of the compound. Due to the minimal conformational effects, the fluorinated molecule generally also fits in the active site of the receptor and the fluorine atom is thus a suitable isosteric substitution of hydrogen. The higher electronegativity of fluorine may also alter the physical and chemical properties of a molecule, and the higher polarizability due to the new C-F bond may give new possibilities for binding to the receptor.

Synthesis routes and methods

Procedure details

A solution of 2-methyl-3-nitro-5-[(trimethylsilyl)ethynyl]pyridine (2.32 g, 9.90 mmol) in methanol (22 mL) was cooled to 0° C. and potassium carbonate (137 mg, 0.99 mmol) was added. The reaction mixture was allowed to warm and stir at rt for 10 min, during which time a yellow precipitate formed. The reaction mixture was then concentrated and diluted with ether (200 mL). The organic solution was washed with water (200 mL) and brine (200 mL), dried over MgSO4, filtered and concentrated to give 5-ethynyl-2-methyl-3-nitropyridine (1.48 g, 92%) as a solid. LCMS (FA): Rt=1.64 min, m/z=163.0 (M+H).